Cas no 942875-99-2 (4-(methylamino)-N-propan-2-ylbenzamide)

4-(methylamino)-N-propan-2-ylbenzamide structure
942875-99-2 structure
Product Name:4-(methylamino)-N-propan-2-ylbenzamide
CAS No:942875-99-2
Molecular Formula:C11H16N2O
Molecular Weight:192.257542610168
CID:5429471
PubChem ID:24324084

4-(methylamino)-N-propan-2-ylbenzamide Properties

Names and Identifiers

    • 4-(methylamino)-N-propan-2-ylbenzamide
    • InChIKey: UJYPCGVTDFZCGD-UHFFFAOYSA-N
    • Inchi: 1S/C11H16N2O/c1-8(2)13-11(14)9-4-6-10(12-3)7-5-9/h4-8,12H,1-3H3,(H,13,14)
    • SMILES: C(NC(C)C)(=O)C1=CC=C(NC)C=C1

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 192.126263138g/mol
  • Heavy Atom Count: 14
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 41.1Ų

4-(methylamino)-N-propan-2-ylbenzamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Life Chemicals
F3342-0076-2μmol
4-(methylamino)-N-(propan-2-yl)benzamide
942875-99-2 90%+
2μl
$57.0

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